It has been demonstrated that microwave pretreatment can weaken rocks, reduce tool wear, and improve mechanical rock breaking efficiency. The dielectric properties of rock minerals are a major fact...

In this work, a fatigue stress equation associated with equivalent life is proposed based on the intrinsic damage dissipation energy. This method can be treated as an optimization towards Walker’s ...

The existence of excavation damaged zone (EDZ) generally influences the stability and safety of the underground openings. To investigate the influence of EDZ on the stability of underground excavat...

The paper discusses the effect of stress state and of loading direction on the onset and evolution of damage in anisotropic ductile metals. A series of experiments with uniaxially and biaxially loa...

In this paper, a modified intermediately homogenized peridynamic (IH-PD) model for analyzing impact failure of wet concrete has been presented under the configuration of ordinary state-based peridynamic theory. The meso-structural properties of concrete are linked to the macroscopic mechanical behavior in the IH-PD model, where the heterogeneity of concrete is taken into account, and the calculation cost does not increase. Simultaneously, the porosity of concrete is considered, which is implemented by deleting the bond between two material points, as well as the influence of porosity on the mechanical properties of concrete. Moreover, the effective bulk and shear modulus of cement mortar in wet concrete (saturated and unsaturated concrete) are calculated respectively. The dynamic model for wet concrete is described from three aspects: strength, dynamic increase factor, and equation of state. Validation of the proposed model is established through analyzing some benchmark tests and comparing with the corresponding experiment and other available numerical results.

This article investigates the size effect of segmental tunnel linings on the deformation behavior and the damage evolution mechanism using the Finite Element Method (FEM). A series of models with d...

Self-healing concrete that employs microencapsulated healing agents has been proven to be an effective method for microcrack repairment in the concrete structure. However, there is a lack of effici...

This paper presents a systemic calibration methodology to efficiently simulate progressive damage evolution in four different pultruded glass fiber reinforced polymer (GFRP) composites using the strain-based COMposite DAMage Model (CODAM2) in the commercial finite element software LS-DYNA. In particular, Compact Tension (CT), scaled-up CT, and wide CT tests are simulated to find the best set of input parameters by considering four distinct indicators obtained from experimental and numerical load vs displacement data. By combining these indicators into a physically meaningful equivalent deviation value via a linear weighted-sum method, the results show that the most suited input damage variables yield physically accurate crack length predictions which underlines the robustness and accuracy of the proposed method. Furthermore, it is shown that the incorporation of bi-linear softening laws improves CODAM2 simulation results by up to 90%, however it also increases the number of parameters to be calibrated.

This work aims to explore how cutting parameters affect the microstructure evolution and damage mechanism of 7075-T6 aluminum alloy in micro cutting. The effect of cutting parameters on micro cutti...

Although structural concrete is widely used in civil engineering, the proper modeling of its thermo-mechanical behavior remains a challenging issue for the academic and engineering communities due ...